Cas no 218769-47-2 ((2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid)

(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid structure

218769-47-2 structure

Product Name:(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid

CAS No:218769-47-2

MF:C₂₁H₂₃Br₂NO₅

MW:529.219024896622

MDL:MFCD00076992

CID:4639534

Update Time:2023-11-22

(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid Chemical and Physical Properties

Names and Identifiers

- (2S)-3-[3,5-DIBROMO-4-(PHENYLMETHOXY)PHENYL]-2-[(TERT-BUTOXY)CARBONYLAMINO]PROPANOIC ACID
- (2S)-3-(3,5-dibromo-4-phenylmethoxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- (S)-3-(4-(Benzyloxy)-3,5-dibromophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
- (2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid
- MDL： MFCD00076992
- Inchi： 1S/C21H23Br2NO5/c1-21(2,3)29-20(27)24-17(19(25)26)11-14-9-15(22)18(16(23)10-14)28-12-13-7-5-4-6-8-13/h4-10,17H,11-12H2,1-3H3,(H,24,27)(H,25,26)/t17-/m0/s1
- InChI Key： FIDRCCMPVDNMJC-KRWDZBQOSA-N
- SMILES： BrC1C(=C(C=C(C=1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)Br)OCC1C=CC=CC=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 9
Complexity: 536
XLogP3: 5.4
Topological Polar Surface Area: 84.9

(2S)-3-3,5-Dibromo-4-(phenylmethoxy)phenyl-2-(tert-butoxy)carbonylaminopropanoic Acid Pricemore >>

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Alichem	A019124160-10g	(S)-3-(4-(Benzyloxy)-3,5-dibromophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid	218769-47-2	95%	10g	$510.22	2023-09-02
Alichem	A019124160-25g	(S)-3-(4-(Benzyloxy)-3,5-dibromophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid	218769-47-2	95%	25g	$918.00	2023-09-02
abcr	AB314129-1 g	(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic acid, 95%; .	218769-47-2	95%	1g	€121.50	2023-06-21
abcr	AB314129-5 g	(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic acid, 95%; .	218769-47-2	95%	5g	€342.60	2023-06-21
abcr	AB314129-25 g	(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic acid, 95%; .	218769-47-2	95%	25g	€1287.20	2023-06-21
TRC	D424710-100mg	(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic Acid	218769-47-2		100mg	$64.00	2023-05-18
TRC	D424710-250mg	(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic Acid	218769-47-2		250mg	$98.00	2023-05-18
TRC	D424710-500mg	(2S)-3-[3,5-Dibromo-4-(phenylmethoxy)phenyl]-2-[(tert-butoxy)carbonylamino]propanoic Acid	218769-47-2		500mg	$150.00	2023-05-18
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